4-(3-thienyl)-3,4-dihydro-2H,5H-pyrano[3,2-c]chromene-2,5-dione

• IUPAC Name: 4-thiophen-3-yl-3,4-dihydropyrano[3,2-c]chromene-2,5-dione
• InChI: InChI=1S/C16H10O4S/c17-13-7-11(9-5-6-21-8-9)14-15(20-13)10-3-1-2-4-12(10)19-16(14)18/h1-6,8,11H,7H2
• InChI Key: TWULITNQYTWZPF-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(C3=CC=CC=C3OC2=O)OC1=O)C4=CSC=C4
• Molecular Formula: C16H10O4S
• Molecular Weight: 298.3 g/mol

Description

4-(3-thienyl)-3,4-dihydro-2H,5H-pyrano[3,2-c]chromene-2,5-dione, also known as coumarin-thiophene hybrid, is a heterocyclic compound that has been synthesized and studied extensively for its potential applications in various fields of science. This compound is a derivative of coumarin, a natural product found in many plants, and thiophene, a five-membered heterocyclic compound that contains a sulfur atom in its ring structure. The combination of these two compounds has resulted in a molecule with unique properties and potential applications.

Mechanism of Action

The mechanism of action of 4-(3-thienyl)-3,4-dihydro-2H,5H-pyrano[3,2-c]chromene-2,5-dioneophene hybrid is not fully understood, but it is believed to be related to its ability to interact with biological macromolecules, such as proteins and nucleic acids. The coumarin moiety of this compound is known to interact with enzymes involved in various cellular processes, such as inflammation and apoptosis, while the thiophene moiety is believed to interact with DNA and RNA. These interactions may lead to changes in the structure and function of these macromolecules, resulting in the observed biological activities.
Biochemical and physiological effects:
Coumarin-thiophene hybrid has been shown to possess a wide range of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the activity of various enzymes involved in inflammation and cancer, such as cyclooxygenase-2 and topoisomerase. In addition, this compound has been shown to possess antioxidant and antimicrobial activities. In vivo studies have demonstrated its ability to reduce inflammation and oxidative stress in animal models of various diseases, such as arthritis and diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(3-thienyl)-3,4-dihydro-2H,5H-pyrano[3,2-c]chromene-2,5-dioneophene hybrid in lab experiments include its ease of synthesis, availability, and wide range of biological activities. However, the limitations of using this compound include its potential toxicity and lack of specificity towards certain biological targets. Therefore, caution should be exercised when using this compound in lab experiments, and further studies are needed to fully understand its biological effects and potential toxicity.

Future Directions

There are many future directions for the study of 4-(3-thienyl)-3,4-dihydro-2H,5H-pyrano[3,2-c]chromene-2,5-dioneophene hybrid. One direction is the development of novel derivatives with improved biological activities and specificity towards certain biological targets. Another direction is the synthesis of novel materials based on this compound for use in various applications, such as organic electronics and sensing. Furthermore, the potential use of 4-(3-thienyl)-3,4-dihydro-2H,5H-pyrano[3,2-c]chromene-2,5-dioneophene hybrid as a drug delivery system for targeted drug delivery is an area of active research. Overall, the study of 4-(3-thienyl)-3,4-dihydro-2H,5H-pyrano[3,2-c]chromene-2,5-dioneophene hybrid has the potential to lead to the development of novel compounds and materials with unique properties and potential applications in various fields of science.

Scientific Research Applications

Coumarin-thiophene hybrid has been studied extensively for its potential applications in various fields of science, including medicinal chemistry, material science, and organic electronics. In medicinal chemistry, this compound has been shown to possess a wide range of biological activities, such as anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. In material science, 4-(3-thienyl)-3,4-dihydro-2H,5H-pyrano[3,2-c]chromene-2,5-dioneophene hybrid has been used as a building block for the synthesis of novel materials with unique properties, such as luminescent and electroactive properties. In organic electronics, this compound has been used as a hole-transporting material in organic solar cells and light-emitting diodes.